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Compound of Interest

Compound Name:
Methyl 4-methyl-1H-pyrrole-3-

carboxylate

Cat. No.: B1283473 Get Quote

An In-depth Technical Guide to Methyl 4-methyl-
1H-pyrrole-3-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-methyl-1H-pyrrole-3-
carboxylate, a heterocyclic compound of interest in chemical and pharmaceutical research.

This document details its chemical identity, physical properties, and insights into its synthesis

and biological significance, presented in a format tailored for scientific and research

applications.

Core Chemical Identity
Methyl 4-methyl-1H-pyrrole-3-carboxylate is a substituted pyrrole derivative. The pyrrole ring

is a fundamental five-membered aromatic heterocycle that is a core component of many

biologically active molecules.[1] The presence of both a methyl and a methyl carboxylate group

on the pyrrole ring suggests its potential as a versatile building block in organic synthesis and

medicinal chemistry.

A summary of its key chemical identifiers is provided in the table below for easy reference.
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Identifier Value Source

CAS Number 40318-15-8

IUPAC Name
methyl 4-methyl-1H-pyrrole-3-

carboxylate

Molecular Formula C₇H₉NO₂

Linear Formula C₇H₉NO₂

InChI
1S/C7H9NO2/c1-5-3-8-4-

6(5)7(9)10-2/h3-4,8H,1-2H3

InChI Key
CXMYWJRJTQUXQD-

UHFFFAOYSA-N

Physical Form Solid

Physicochemical Properties and Safety Data
Currently, detailed experimental data for the melting point, boiling point, and spectroscopic

analyses (NMR, IR, MS) of Methyl 4-methyl-1H-pyrrole-3-carboxylate are not readily

available in public databases. For the related compound, Methyl 1H-pyrrole-3-carboxylate, a

melting point of 85-89 °C has been reported.

In terms of safety, the compound is associated with the following hazard statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Standard precautionary measures, including the use of personal protective equipment, should

be observed when handling this chemical.

Synthesis and Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of Methyl 4-methyl-1H-
pyrrole-3-carboxylate is not explicitly documented in the surveyed literature, general methods

for the synthesis of substituted pyrrole-3-carboxylic acid derivatives provide a strong foundation

for its preparation. The Hantzsch pyrrole synthesis and its variations are common routes to

such compounds.[2]

One adaptable, modern approach is the one-step continuous flow synthesis, which has been

successfully employed for various pyrrole-3-carboxylic acids.[2][3] This method typically

involves the reaction of a β-ketoester, an amine, and a 2-haloketone. For the synthesis of

Methyl 4-methyl-1H-pyrrole-3-carboxylate, a potential synthetic workflow could be

conceptualized as follows:

Methyl acetoacetate

Methyl 2-cyano-3-methyl-2-butenoateAminocrotononitrile

Halogenating agent

Methyl 4-methyl-1H-pyrrole-3-carboxylateCyclization
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Caption: Conceptual synthetic pathway for Methyl 4-methyl-1H-pyrrole-3-carboxylate.

A general experimental protocol based on related syntheses could involve the following steps:

Reaction Setup: A solution of an appropriate β-ketoester (e.g., methyl acetoacetate) and an

amino-alkene precursor in a suitable solvent (e.g., DMF) is prepared in a reaction vessel.

Addition of Reagents: A base (e.g., DBU or another non-nucleophilic base) is added,

followed by the dropwise addition of a halogenating agent or a pre-formed α-haloketone.

Reaction Monitoring: The reaction is stirred at a controlled temperature and monitored by a

suitable technique like thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1283473?utm_src=pdf-body
https://www.benchchem.com/product/b1283473?utm_src=pdf-body
https://www.syrris.com/wp-content/uploads/2017/10/app-continuous-synthesis-of-pyrroles.pdf
https://www.syrris.com/wp-content/uploads/2017/10/app-continuous-synthesis-of-pyrroles.pdf
https://pubs.acs.org/doi/10.1021/ol102216x
https://www.benchchem.com/product/b1283473?utm_src=pdf-body
https://www.benchchem.com/product/b1283473?utm_src=pdf-body-img
https://www.benchchem.com/product/b1283473?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up and Purification: Upon completion, the reaction mixture is quenched, and the

product is extracted with an organic solvent. The crude product is then purified using column

chromatography or recrystallization to yield the desired Methyl 4-methyl-1H-pyrrole-3-
carboxylate.

Biological Activity and Potential Applications
The biological activities of the specific compound, Methyl 4-methyl-1H-pyrrole-3-carboxylate,

have not been extensively reported. However, the broader class of pyrrole derivatives is well-

known for a wide spectrum of pharmacological properties.[1][4] These include antibacterial,

antifungal, anti-inflammatory, and anticancer activities.[5][6]

The pyrrole-3-carboxylic acid scaffold, in particular, is a key structural motif in several

commercially successful drugs, such as the cholesterol-lowering agent Atorvastatin and the

anticancer drug Sunitinib.[7] The diverse biological activities of this class of compounds can be

attributed to the ability of the pyrrole ring and its substituents to interact with various biological

targets.

Pyrrole Derivatives

Biological Activity

Antibacterial Antifungal Anti-inflammatory Anticancer
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Caption: General biological activities of the pyrrole class of compounds.

Given its structural similarity to these biologically active molecules, Methyl 4-methyl-1H-
pyrrole-3-carboxylate represents a valuable scaffold for further chemical modification and

investigation in drug discovery programs. Its potential as a precursor for more complex

molecules makes it a compound of significant interest for medicinal chemists and
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pharmacologists. Further research is warranted to elucidate the specific biological profile and

potential therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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